Cas no 67905-17-3 (Solvent Blue 122)

• Product name: Solvent Blue 122
• CAS No: 67905-17-3
• MF: C₂₂H₁₆N₂O₄
• MW: 372.373445510864
• CID: 58664
• PubChem ID: 106025

Solvent Blue 122 Chemical and Physical Properties

Names and Identifiers

• Solvent Blue 122
• Transparent Blue 2RA
• Filester Blue 2RA
• Polysynthren Blue G
• polysynthren blue r
• Rosaplast Blue R.
• Transparent Blue R
• N-[4-[(4-Hydroxy-anthraquinon-1-yl)amino]phenyl]acetamide
• 4'-(4-Hydroxy-1-anthraquinonylamino)-acetanilide
• 1-(p-Acetamidoanilino)-4-hydroxyanthraquinone
• C.I. 60744
• Polysynthre
• MFCD08458446
• Acetamide, N-(4-((9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino)phenyl)-
• WV78YHZ7F6
• Acetamide,N-[4-[(9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino]phenyl]-
• ACETANILIDE, 4'-(4-HYDROXY-1-ANTHRAQUINONYLAMINO)-
• DTXSID4070798
• N-(4-((4-Hydroxy-9,10-dioxo-9,10-dihydroanthracen-1-yl)amino)phenyl)acetamide
• N-(4-((9,10-Dihydro-4-hydroxy-9,10-dioxo-1-anthryl)amino)phenyl)acetamide
• 92880-57-4
• Acetanilide, 4'-((4-hydroxy-1-anthraquinonyl)amino)-
• NS00021328
• Q27292895
• N-(4-(4-hydroxy-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)phenyl)acetamide
• N-[4-[(4-hydroxy-9,10-dioxoanthracen-1-yl)amino]phenyl]acetamide
• C.I. SOLVENT BLUE 122
• SCHEMBL5187546
• Solvent Blue 122, tech.
• EINECS 267-636-0
• Acetamide, N-[4-[(9,10-dihydro-4-hydroxy-9,10-dioxo-1-anthracenyl)amino]phenyl]-
• UNII-WV78YHZ7F6
• 67905-17-3

• Inchi： 1S/C22H16N2O4/c1-12(25)23-13-6-8-14(9-7-13)24-17-10-11-18(26)20-19(17)21(27)15-4-2-3-5-16(15)22(20)28/h2-11,24,26H,1H3,(H,23,25)
• InChI Key： DAPGHBPTUCXSRG-UHFFFAOYSA-N
• SMILES： CC(NC1C=CC(NC2C=CC(O)=C3C(C4=CC=CC=C4C(=O)C=23)=O)=CC=1)=O

Computed Properties

• Exact Mass: 372.11100
• Monoisotopic Mass: 372.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5
• Tautomer Count: 36
• XLogP3: 4.3
• Surface Charge: 0

Experimental Properties

• Color/Form: 深蓝色的 蓝色粉末
• Density: 1.451
• Melting Point: 210oC
• Boiling Point: 631 ºC
• Flash Point: 335.7 °C
• Refractive Index: 1.746
• PSA: 95.50000
• LogP: 4.01560

Related Categories

• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones

Additional information on Solvent Blue 122

Recent Advances in Solvent Blue 122 (CAS 67905-17-3) Research: Applications and Innovations in Chemical Biomedicine

Solvent Blue 122 (CAS 67905-17-3), a synthetic anthraquinone dye, has garnered significant attention in the chemical biomedicine field due to its unique physicochemical properties and versatile applications. Recent studies have explored its potential in drug delivery systems, diagnostic imaging, and as a fluorescent probe for cellular studies. This research brief synthesizes the latest findings on Solvent Blue 122, highlighting its molecular interactions, stability under physiological conditions, and emerging biomedical applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of Solvent Blue 122 as a photosensitizer in photodynamic therapy (PDT). The research demonstrated that the compound exhibits strong absorption in the near-infrared region (650-800 nm), making it suitable for deep-tissue applications. When activated by specific wavelengths, Solvent Blue 122 generated reactive oxygen species (ROS) with an efficiency comparable to clinically approved photosensitizers, suggesting its potential as an alternative PDT agent with reduced side effects.

In the field of diagnostic imaging, researchers have developed Solvent Blue 122-conjugated nanoparticles for enhanced tumor visualization. A Nature Biomedical Engineering publication (2024) reported that these nanoparticles showed 3.2-fold greater accumulation in tumor tissues compared to conventional contrast agents, attributed to the dye's improved binding affinity to cancer cell membranes. The study also noted the compound's exceptional photostability, allowing for prolonged imaging sessions without signal degradation.

Recent advancements in analytical chemistry have utilized Solvent Blue 122 as a redox indicator in biosensors. Its distinct electrochemical properties enable sensitive detection of biomarkers at concentrations as low as 0.1 pM, as demonstrated in ACS Sensors (2023). The dye's reversible redox behavior at physiological pH makes it particularly valuable for continuous monitoring applications in point-of-care diagnostics.

From a toxicological perspective, new in vitro studies have characterized Solvent Blue 122's safety profile. Research in Toxicology in Vitro (2024) established an LD50 > 500 mg/kg in human cell lines, with no observed genotoxic effects at concentrations below 50 μM. These findings support its potential for biomedical applications while highlighting the need for controlled dosage in therapeutic contexts.

Future research directions include optimizing Solvent Blue 122's pharmacokinetic properties through structural modifications and exploring its potential in combination therapies. The compound's multifunctionality continues to inspire innovative applications across chemical biomedicine, from targeted drug delivery to advanced diagnostic platforms.